1-(3-chloro-4-methylphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-phenylurea

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-phenylurea
• InChI: InChI=1S/C18H18ClN3O/c1-13-9-10-15(12-16(13)19)22(17-8-5-11-20-17)18(23)21-14-6-3-2-4-7-14/h2-4,6-7,9-10,12H,5,8,11H2,1H3,(H,21,23)
• InChI Key: WIPYFUVVALJQDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C2=NCCC2)C(=O)NC3=CC=CC=C3)Cl
• Molecular Formula: C18H18ClN3O
• Molecular Weight: 327.8 g/mol
• CAS No.: 905797-36-6

Description

1-(3-chloro-4-methylphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-phenylurea is a useful research compound. Its molecular formula is C18H18ClN3O and its molecular weight is 327.81. The purity is usually 95%.
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Scientific Research Applications

Solvent Selection and Device Efficiency

The solvent selection process for organic semiconductor devices is critical for achieving high device efficiencies. In a study by Walker et al. (2011), various solvents were evaluated for their solubility properties and impact on the power conversion efficiencies of devices. The study emphasizes the importance of understanding the cohesive energy densities of materials to select appropriate solvents, which can lead to improved device performance, including organic photovoltaics and other semiconductor applications (Walker et al., 2011).

Antimycobacterial Agents

Research on derivatives of 1,5-diphenylpyrrole, including those structurally related to 1-(3-chloro-4-methylphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-phenylurea, has shown significant potential as antimycobacterial agents. Biava et al. (2008) synthesized and evaluated a series of these compounds for their activity against Mycobacterium tuberculosis, finding some derivatives with better activity than existing treatments like streptomycin. This highlights the chemical's potential in developing new treatments for tuberculosis (Biava et al., 2008).

Synthetic Approaches and Chemical Reactivity

Al-Issa (2012) explored the synthesis of a new series of pyridine and fused pyridine derivatives, demonstrating the reactivity and potential applications of similar chemical structures in the development of new compounds with varied biological and chemical properties. This work provides a foundation for further exploration into the synthesis and application of such compounds in various scientific fields (Al-Issa, 2012).